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Compound of Interest

Compound Name: Muscotoxin A

Cat. No.: B15609333 Get Quote

For Immediate Release

[City, State] – Muscotoxin A, a cyclic lipopeptide isolated from the soil cyanobacterium

Desmonostoc muscorum, has garnered significant interest within the scientific community for

its potent biological activities. This technical guide provides a concise overview of its core

molecular properties, laying the groundwork for further research and development.

Molecular Formula and Weight
Muscotoxin A is a complex biomolecule with the following key identifiers:

Property Value

Molecular Formula C₅₈H₉₀N₁₂O₁₆[1][2]

Molecular Weight 1211.4 g/mol [1][2]

Exact Mass 1210.659 g/mol [1]

Structural and Chemical Nature
Muscotoxin A is classified as a cyclic peptide.[2] It is a lipopeptide, characterized by a

structure that includes a long fatty acid side chain, which contributes to its interactions with

cellular membranes.[3]
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Biological Activity and Mechanism of Action
Research has demonstrated that Muscotoxin A exhibits cytotoxic effects against various

cancer cell lines, including YAC-1, Sp/2, and HeLa cells.[1][4] Its mechanism of action involves

the permeabilization of phospholipid membranes.[4] This disruption of the cell membrane leads

to an influx of calcium ions, ultimately triggering cell death.[1][4]

Interestingly, the permeabilization activity of Muscotoxin A is associated with a reduction in

membrane fluidity, a process described as stiffening.[4][5] This is in contrast to the action of

some other cytolytic agents that increase membrane fluidity.[4] The interaction of Muscotoxin
A with cellular membranes appears to be influenced by the presence of cholesterol and

sphingomyelin, particularly at physiological temperatures.[4][5]

Further Research and Potential Applications
The unique mechanism of action of Muscotoxin A makes it a compelling subject for further

investigation in drug development. Its ability to disrupt cell membranes suggests potential

applications as an antifungal or anticancer agent. Due to its complex structure, further studies

into its synthesis and structure-activity relationships are warranted to explore its full therapeutic

potential.

Experimental Protocols
A detailed understanding of the experimental methodologies used to characterize Muscotoxin
A is crucial for reproducibility and further research. The following outlines a general approach

for the isolation and characterization of this lipopeptide.

Isolation of Muscotoxin A from Desmonostoc muscorum

A common method for isolating Muscotoxin A involves the cultivation of Desmonostoc

muscorum followed by extraction and purification of the lipopeptides. While specific protocols

may vary, a general workflow can be conceptualized as follows:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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